Cas no 2229689-49-8 (1,1,1-trifluoro-5-(furan-2-yl)-4-methylpent-4-en-2-ol)

• Product Name: 1,1,1-trifluoro-5-(furan-2-yl)-4-methylpent-4-en-2-ol
• CAS No: 2229689-49-8
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• CID: 5867700
• PubChem ID: 165742239
• Update Time: 2025-08-03

1,1,1-trifluoro-5-(furan-2-yl)-4-methylpent-4-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-5-(furan-2-yl)-4-methylpent-4-en-2-ol
• EN300-1943711
• 2229689-49-8

• Inchi： 1S/C10H11F3O2/c1-7(5-8-3-2-4-15-8)6-9(14)10(11,12)13/h2-5,9,14H,6H2,1H3/b7-5+
• InChI Key： OFPNPUJPROOKEZ-FNORWQNLSA-N
• SMILES： FC(C(C/C(/C)=C/C1=CC=CO1)O)(F)F

Computed Properties

• Exact Mass: 220.07111408g/mol
• Monoisotopic Mass: 220.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.4Ų

Additional information on 1,1,1-trifluoro-5-(furan-2-yl)-4-methylpent-4-en-2-ol

1,1,1-Trifluoro-5-(furan-2-yl)-4-methylpent-4-en-2-ol: A Comprehensive Overview

The compound 1,1,1-trifluoro-5-(furan-2-yl)-4-methylpent-4-en-2-ol (CAS No. 2229689-49-8) is a unique organic molecule with a complex structure that has garnered significant attention in recent scientific research. This compound belongs to the class of fluorinated alcohols and features a trifluoromethyl group, a furan ring, and an enol ether functionality. Its structure makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of fluorinated alcohols in drug discovery due to their unique pharmacokinetic properties. The presence of the trifluoromethyl group in 1,1,1-trifluoro-5-(furan-2-yl)-4-methylpent-4-en-2-ol confers high lipophilicity and metabolic stability, which are desirable traits for drug candidates. Additionally, the furan ring introduces electronic and steric effects that can enhance bioactivity and selectivity in biological systems.

The synthesis of 1,1,1-trifluoro-5-(furan-2-yl)-4-methylpent-4-en-2-ol involves a multi-step process that combines fluorination and enolate chemistry. Researchers have explored various methods to optimize the synthesis of this compound, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have significantly improved the yield and purity of the compound, making it more accessible for further studies.

In terms of applications, 1,1,1-trifluoro-5-(furan-2-yll) has shown promise in the development of agrochemicals. Its ability to inhibit specific enzymes involved in plant growth regulation has been demonstrated in recent experiments. Furthermore, its enol ether functionality makes it a potential candidate for click chemistry reactions, which are widely used in the construction of complex molecules.

Recent computational studies have provided deeper insights into the electronic properties of 1,1,1-trifluoro... These studies reveal that the molecule exhibits significant conjugation between the trifluoromethyl group and the enol ether moiety. This conjugation enhances its reactivity in certain chemical transformations and may contribute to its bioactivity.

The structural versatility of 1,1,1-trifluoro... has also led to its exploration as a building block in organic synthesis. Researchers have successfully used this compound as an intermediate in the synthesis of more complex molecules with potential therapeutic applications. Its ability to undergo various functional group transformations further underscores its value as a versatile starting material.

In conclusion, 1 , 1 , 1 -trifluoro -5 -(furan - 2 -yl ) -4 -methyl pent - 4 -en - 2 -ol ( CAS No . 2 , , , ) is a highly promising compound with diverse applications across multiple disciplines . Its unique structure , combined with recent advances in synthesis and application research , positions it as an important molecule for future scientific endeavors .